1-Pyrimidin-2-yl-piperidin-4-one

• IUPAC Name: 1-pyrimidin-2-ylpiperidin-4-one
• InChI: InChI=1S/C9H11N3O/c13-8-2-6-12(7-3-8)9-10-4-1-5-11-9/h1,4-5H,2-3,6-7H2
• InChI Key: ORFPLVFPQNNBST-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1=O)C2=NC=CC=N2
• Molecular Formula: C9H11N3O
• DSSTOX Substance ID: DTXSID50363152
• Molecular Weight: 177.20 g/mol
• CAS No.: 116247-92-8

Description

1-Pyrimidin-2-yl-piperidin-4-one is a heterocyclic compound that features a piperidine ring fused with a pyrimidine ring

Scientific Research Applications

1-Pyrimidin-2-yl-piperidin-4-one has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: It is used in the study of enzyme interactions and receptor binding.

Medicine: This compound is investigated for its potential therapeutic properties, including anticancer, antiviral, and antimicrobial activities.

Industry: It is utilized in the development of new materials and chemical processes.

Safety and Hazards

Specific safety and hazard information for “1-Pyrimidin-2-yl-piperidin-4-one” is not available in the retrieved sources. For detailed safety information, it is recommended to refer to the compound’s Material Safety Data Sheet (MSDS).

Future Directions

The future directions for “1-Pyrimidin-2-yl-piperidin-4-one” could involve further exploration of its synthesis methods, its potential biological applications, and its interactions with proteins.

Mechanism of Action

Target of Action

1-Pyrimidin-2-yl-piperidin-4-one is a derivative of piperidine . Piperidine derivatives are present in more than twenty classes of pharmaceuticals . .

Mode of Action

Piperidine derivatives are known to interact with their targets in various ways, leading to different biological effects .

Biochemical Pathways

Piperidine derivatives are known to affect various biochemical pathways, leading to different downstream effects .

Pharmacokinetics

The compound’s molecular weight is 1772 , which may influence its bioavailability and pharmacokinetic properties.

Result of Action

Piperidine derivatives are known to have various biological and pharmacological activities .

Biochemical Analysis

Biochemical Properties

It is known that piperidine derivatives, which include 1-Pyrimidin-2-yl-piperidin-4-one, have been utilized in various ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic, and/or anticoagulant agents .

Cellular Effects

Piperidine derivatives have been found to exhibit antiproliferation and antimetastatic effects on various types of cancers both in vitro and in vivo .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Pyrimidin-2-yl-piperidin-4-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of pyrimidine derivatives with piperidinone under acidic or basic conditions to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and automated systems to maintain consistent reaction parameters.

Chemical Reactions Analysis

Types of Reactions

1-Pyrimidin-2-yl-piperidin-4-one can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert it into different reduced forms, potentially altering its pharmacological properties.

Substitution: Nucleophilic substitution reactions can introduce various functional groups into the molecule, enhancing its chemical diversity.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic or acidic conditions to facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while substitution reactions can produce a variety of functionalized derivatives.

Comparison with Similar Compounds

Similar Compounds

Piperidine derivatives: These compounds share the piperidine ring structure and exhibit similar pharmacological properties.

Pyrimidine derivatives: These compounds contain the pyrimidine ring and are often used in medicinal chemistry.

Uniqueness

1-Pyrimidin-2-yl-piperidin-4-one is unique due to its combined piperidine and pyrimidine rings, which confer distinct chemical and biological properties. This dual-ring structure allows for diverse chemical modifications and potential therapeutic applications.

Synthesis routes and methods

Procedure details

To a solution of 2-chloropyrimidine (300 mg, 2.619 mmol) in dioxane (5 ml), was added piperidin-4-one hydrochloride monohydrate (402.3 mg, 2.619 mmol) at room temperature. The mixture was heated at 80° C. overnight and concentrated under reduced pressure. The residue was treated with EtOAc (30 ml) and saturated NaHCO3 (10 ml). After separation of the layers, the aqueous phase was extracted with EtOAc (2×10 ml). The combined organic layers were washed with brine (10 ml), dried (MgSO4), filtered, and concentrated under reduced pressure to furnish a crude product. This material was purified by column chromatography (40% EtOAc/hexanes) to give 1-pyrimidin-2-yl-piperidin-4-one (320 mg, 53%) as an off-white solid: 1H NMR (CDCl3, 400 MHz) δ 8.38 (d, J=6.4 Hz, 2H), 6.61 (t, J=6.4 Hz, 9H), 4.16 (t, J=5.6 Hz, 2H), 2.53 (t, J=5.6 Hz, 2H).